Cas no 1225389-44-5 (tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate)

tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate structure
1225389-44-5 structure
Product Name:tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate
CAS No:1225389-44-5
MF:C11H13BrINO2
MW:398.034894704819
CID:1213977
PubChem ID:71304716
Update Time:2024-11-02

tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-propanyl (4-bromo-3-iodophenyl)carbamate
    • AKOS027422967
    • EN300-3630056
    • CS-0372218
    • tert-butyl 4-bromo-3-iodophenylcarbamate
    • 1225389-44-5
    • tert-butyl N-(4-bromo-3-iodophenyl)carbamate
    • J-524688
    • F83851
    • tert-Butyl (4-bromo-3-iodophenyl)carbamate
    • tert-Butyl(4-bromo-3-iodophenyl)carbamate
    • DB-321640
    • tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate
    • Inchi: 1S/C11H13BrINO2/c1-11(2,3)16-10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,1-3H3,(H,14,15)
    • InChI Key: QIQUEWWFXMMYSG-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)Br

Computed Properties

  • Exact Mass: 396.91744g/mol
  • Monoisotopic Mass: 396.91744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.3Ų

tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T310966-100mg
tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate
1225389-44-5
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$ 135.00 2022-06-02
TRC
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$ 570.00 2022-06-02
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$ 865.00 2022-06-02
Enamine
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tert-butyl N-(4-bromo-3-iodophenyl)carbamate
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